6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine

• IUPAC Name: 6-chloro-N-(3-ethoxy-1H-pyrazol-5-yl)-3-nitropyridin-2-amine
• InChI: InChI=1S/C10H10ClN5O3/c1-2-19-9-5-8(14-15-9)13-10-6(16(17)18)3-4-7(11)12-10/h3-5H,2H2,1H3,(H2,12,13,14,15)
• InChI Key: JKSPWQPACKMUBG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NNC(=C1)NC2=C(C=CC(=N2)Cl)[N+](=O)[O-]
• Molecular Formula: C10H10ClN5O3
• DSSTOX Substance ID: DTXSID50743556
• Molecular Weight: 283.67 g/mol
• CAS RN: 1079275-41-4

Description

6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine, also known as CEPN, is a novel small-molecule drug that has been gaining attention in recent years due to its potential therapeutic applications. CEPN is an aminopyridine derivative that has been shown to possess a variety of biological activities, including anti-inflammatory, anti-oxidant, anti-tumor, and anti-microbial properties. The unique structure of CEPN enables it to interact with various proteins and enzymes, making it a promising tool for drug discovery and development.

Scientific Research Applications

Synthesis and Structural Analysis

The compound 6-Chloro-N-(5-ethoxy-1H-pyrazol-3-yl)-3-nitropyridin-2-amine is involved in the synthesis of complex chemical structures. A related compound was synthesized through a multi-step process including Buchwald–Hartwig arylamination and nucleophilic aromatic substitution. Its structure was thoroughly analyzed using various spectroscopic techniques and single crystal X-ray diffraction, indicating its significance in chemical structural studies (Wydra et al., 2021).

Bioactivity and Chemical Properties

Research involving related pyrazole derivatives has shown that these compounds exhibit interesting bioactive properties. For instance, studies on the antitumor, antifungal, and antibacterial activities of pyrazole derivatives have been conducted, identifying pharmacophore sites and suggesting the potential medical and pharmaceutical applications of these compounds (Titi et al., 2020). Additionally, the compound's structural characteristics, such as planarity and molecular conformation, were studied, hinting at its relevance in the design of molecules with specific interaction capabilities (Zia-ur-Rehman et al., 2009).

Enzyme Inhibition

A series of novel pyrazolylpyridazine amines, which are structurally similar to the compound , were synthesized and showed moderate in vitro inhibition of yeast α-glucosidase. This finding underscores the potential use of such compounds in biological and medicinal chemistry, especially for designing enzyme inhibitors (Chaudhry et al., 2017).

Domino Reactions and Catalysts

In the realm of organic synthesis, related compounds have been used in domino reactions, a technique where multiple bond-forming transformations occur under a single reaction condition. This particular compound was part of a study that produced a series of N,3-dimethyl-5-nitro-1-aryl-1H-pyrazolo[3,4-b]pyridin-6-amines, showcasing its utility in complex organic synthesis processes (Gunasekaran et al., 2014).